Butyloxycarbonyl isocyanate

• CAS No.: 32321-37-2
• Molecular Formula: C6H9NO3
• Molecular Weight: 143.14 g/mol
• IUPAC Name: butyl N-(oxomethylidene)carbamate
• InChI: InChI=1S/C6H9NO3/c1-2-3-4-10-6(9)7-5-8/h2-4H2,1H3
• InChI Key: ZISMXCUJCSPKPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)N=C=O

Description

Butyloxycarbonyl isocyanate is a useful research compound. Its molecular formula is C6H9NO3 and its molecular weight is 143.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

58.5 g of n-butyl carbamate were initially introduced as a melt and 86 g of phosgene were passed into this melt at 80° C. within 6 hours. 3.1 g (=2 mol %) of methylstearylformamide and 125 g of chlorobenzene were then added. A further 113 g of phosgene were then passed into the mixture at 130° C. within 6 hours and excess phosgene was subsequently blown out using nitrogen. The distillation of the reaction mixture produced 32.2 g (=45% of theory) of butyloxycarbonyl isocyanate having a boiling point from 52° to 54° C. at 24 mbar.

Synthesis routes and methods II

Procedure details

Oxalyl chloride (25.0 g., 0.2 mol.) is added to a suspension of 16.4 g. (0.14 mol.) of butyl carbamate in 75 ml. of chloroform. After cessation of gas evolution, the reaction mixture is refluxed in a nitrogen atmosphere for 12 hours. The mixture is cooled, filtered and the filtrate is distilled in vacuo to give butoxycarbonyl isocyanate.